Cas no 2870660-13-0 (Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- )

• Product Name: Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]-
• CAS No: 2870660-13-0
• MF: C₁₅H₁₆FNO₄
• MW: 293.290247917175
• CID: 5563451
• Update Time: 2025-06-09

Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]cyclobutanecarboxylic acid (ACI)
• Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]-

• Inchi： 1S/C15H16FNO4/c1-2-7-21-14(20)17-10-8-15(9-10,13(18)19)11-5-3-4-6-12(11)16/h2-6,10H,1,7-9H2,(H,17,20)(H,18,19)
• InChI Key： VBMFZLMGSDLDAO-UHFFFAOYSA-N
• SMILES： O=C(NC1CC(C2C(F)=CC=CC=2)(C(O)=O)C1)OCC=C

Additional information on Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]-

Comprehensive Overview of Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS No. 2870660-13-0)

The compound Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS No. 2870660-13-0) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a cyclobutane ring, a fluorophenyl group, and an allyloxycarbonylamino moiety, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug development, especially in targeting specific enzymes or receptors.

In recent years, the demand for fluorinated compounds like Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a common strategy in modern drug design, as it can improve the pharmacokinetic properties of therapeutic agents. This compound’s fluorophenyl group is a key feature that aligns with current trends in the development of small-molecule inhibitors and protease inhibitors, which are hot topics in the pharmaceutical industry.

The allyloxycarbonylamino moiety in this compound is another critical functional group that has been widely explored in peptide chemistry and prodrug design. This group serves as a protective moiety for amines, which can be selectively deprotected under mild conditions. Such properties are highly desirable in the synthesis of complex molecules, where selective reactions are paramount. The versatility of this compound makes it a valuable tool for chemists working on targeted drug delivery systems and bioconjugation strategies.

From a synthetic perspective, Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- offers a robust platform for further derivatization. The cyclobutane ring, known for its strained geometry, can impart unique conformational constraints to the resulting molecules, potentially enhancing their binding affinity to biological targets. This attribute is particularly relevant in the design of GPCR modulators and kinase inhibitors, which are among the most sought-after therapeutic agents today.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly methods to produce this compound. The use of catalytic processes and biocatalysts to assemble its complex structure is an area of active exploration. Such approaches align with the growing emphasis on reducing the environmental impact of chemical manufacturing, a topic that resonates strongly with both academia and industry.

Another notable aspect of Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- is its potential role in cancer research. Fluorinated compounds are often investigated for their ability to interfere with cellular pathways involved in tumor growth. While this compound is not a drug itself, its structural features make it a promising scaffold for developing anticancer agents. This connection to oncology research adds to its relevance in contemporary scientific discourse.

For those searching for high-purity chemical intermediates or building blocks for drug discovery, this compound represents a compelling option. Its CAS No. 2870660-13-0 ensures precise identification in chemical databases, facilitating procurement and regulatory compliance. As the pharmaceutical industry continues to prioritize precision medicine and personalized therapies, compounds like this will likely play an increasingly important role.

In summary, Cyclobutanecarboxylic acid, 1-(2-fluorophenyl)-3-[[(2-propen-1-yloxy)carbonyl]amino]- (CAS No. 2870660-13-0) is a multifaceted compound with broad applicability in drug development and synthetic chemistry. Its unique combination of functional groups and structural features positions it as a valuable asset for researchers tackling some of the most pressing challenges in modern science.